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Compound of Interest

Compound Name: Graveoline

Cat. No.: B000086 Get Quote

This document provides crucial safety protocols, personal protective equipment (PPE)

requirements, and logistical plans for the handling and disposal of Graveoline in a laboratory

setting. It is intended for researchers, scientists, and professionals in drug development.

Personal Protective Equipment (PPE)
Due to the potential toxicity, skin irritation, and unknown long-term effects, a stringent PPE

protocol is mandatory.

Minimum PPE Requirements:

Gloves: Double-gloving with nitrile gloves is required. Change gloves immediately if

contaminated, punctured, or torn.

Eye Protection: Chemical safety goggles are mandatory at all times. A face shield must be

worn when handling larger quantities (>1g) or solutions.

Lab Coat: A buttoned, knee-length lab coat is required. Consider a chemically resistant apron

for spill-prone procedures.

Respiratory Protection: Use a certified respirator with an appropriate organic vapor cartridge

when handling the solid compound outside of a certified chemical fume hood.
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All handling of Graveoline, especially in its powdered form, must be conducted within a

certified chemical fume hood to minimize inhalation risk.

Step-by-Step Handling Protocol:

Preparation: Designate a specific area within the fume hood for Graveoline handling.

Ensure all necessary equipment (spatulas, weigh boats, solvents, waste containers) is inside

the hood before starting.

Weighing: Tare the balance with a weigh boat. Carefully transfer the required amount of

Graveoline using a dedicated spatula. Avoid generating dust.

Solubilization: If preparing a solution, add the solvent to the weighed Graveoline in a closed

container (e.g., a vial with a septum cap) and mix gently.

Post-Handling: After use, decontaminate all surfaces within the fume hood with a suitable

solvent (e.g., 70% ethanol), followed by a cleaning agent. Wipe down the exterior of all

containers before removing them from the hood.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
All waste contaminated with Graveoline is considered hazardous waste.

Solid Waste: Contaminated gloves, weigh boats, paper towels, and other disposable items

must be placed in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents must be collected in a labeled,

sealed hazardous waste container. Do not mix with other waste streams unless compatibility

has been confirmed.

Disposal: Follow all institutional, local, and national regulations for the disposal of hazardous

chemical waste.

Quantitative Data Summary
The following table summarizes key physical and chemical properties of Graveoline.[1][4]
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Property Value Source

Molecular Formula C17H13NO3 PubChem[1]

Molecular Weight 279.29 g/mol PubChem[1]

CAS Number 485-61-0 ChemicalBook[5]

Melting Point 205 - 205.5 °C PubChem[1]

Boiling Point 263°C at 1.013 hPa LabSolutions[4]

Physical Description Solid PubChem[1]

Experimental Protocols
Protocol: Decontamination of a Minor Graveoline Spill (<100mg)

This protocol outlines the immediate steps for cleaning a minor spill of solid Graveoline within

a chemical fume hood.

Methodology:

Alert Personnel: Immediately alert others in the laboratory.

Restrict Access: Ensure the fume hood sash is kept at the lowest practical height.

Don PPE: If not already wearing, don the full required PPE (double nitrile gloves, safety

goggles, lab coat).

Containment: Gently cover the spill with an absorbent material (e.g., chemical absorbent

pads or paper towels) to prevent dust from becoming airborne.

Deactivation (Optional, if applicable): If a validated deactivating solution is available, apply it

to the absorbent material.

Cleaning: Carefully wet the absorbent material with 70% ethanol to dampen the powder.

Using forceps, pick up the contaminated material and place it in a labeled hazardous waste

bag.
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Final Wipe-Down: Wipe the spill area with fresh paper towels soaked in 70% ethanol,

followed by a standard laboratory cleaning agent. Perform this wipe-down three times.

Disposal: Place all used cleaning materials and contaminated PPE into the hazardous waste

bag. Seal the bag and place it in the designated solid hazardous waste container.

Documentation: Record the spill and decontamination procedure in the laboratory logbook.
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Start: Prepare for Handling

Step 1: Don Full PPE
(Double Gloves, Goggles, Lab Coat)

Step 2: Work Inside
Certified Fume Hood

Step 3: Weigh Compound Carefully
(Avoid Dust)

Step 4: Prepare Solution
(If applicable)

Step 5: Decontaminate Surfaces
& Equipment Post-Use

If no solution needed

Step 6: Dispose of Waste
(Segregated Hazardous Waste)

Step 7: Doff PPE Correctly

End: Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Safely Handling Graveoline.
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Graveoline Spill Occurs

Alert Personnel & Restrict Area
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Major Spill (>100mg)
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Proceed with Lab Decontamination Protocol
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Contact Environmental Health & Safety (EHS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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